BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to n-
Butylpentanamide (CAS: 2763-67-9)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: n-Butylpentanamide

Cat. No.: B3381829
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Abstract

This technical guide provides a comprehensive overview of n-Butylpentanamide (CAS: 2763-
67-9), a significant N,N-dialkyl aliphatic amide. The document details its chemical and physical
properties, outlines a standard synthesis protocol, and delves into its primary application in the
nuclear fuel cycle, specifically in the solvent extraction of thorium. While information on the
biological activity of n-Butylpentanamide is not currently available in scientific literature, this
guide offers a foundational resource for researchers interested in its unique chemical
characteristics and applications in extractive metallurgy. All quantitative data is presented in
structured tables for clarity, and key experimental workflows are accompanied by detailed
protocols and visual diagrams to facilitate understanding and replication.

Chemical and Physical Properties

n-Butylpentanamide is a secondary amide with a straightforward aliphatic structure. Its
physicochemical properties are crucial for understanding its behavior in various applications,
particularly as a solvent extractant. A summary of its key properties is provided below.

Table 1: Chemical Identifiers for n-Butylpentanamide
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Identifier

Value

CAS Number

2763-67-9[1][2]

Molecular Formula

C9H19NO[2]

IUPAC Name N-butylpentanamide[3]

inChi INChl=1S/C9H19NO/c1-3-5-7-9(11)10-8-6-4-
2/h3-8H2,1-2H3,(H,10,11)[2]

InChlKey PKOPLDUHARSIKV-UHFFFAOYSA-N[2]

SMILES CCCCC(=0O)NCCCCJ[3]

Other Names

Pentanamide, N-butyl-[3]

Table 2: Physical and Chemical Properties of n-Butylpentanamide

Property Value
Molecular Weight 157.25 g/mol [3]
Not explicitly stated in literature; likely a liquid or
Appearance . _
low-melting solid at room temperature.
N ) Not experimentally determined; computed
Boiling Point
values vary.
] ] Not experimentally determined; computed
Melting Point
values vary.
o Expected to be soluble in organic solvents and
Solubility

sparingly soluble in water.

logP (Octanol-Water Partition Coefficient)

2.2 (Computed)[3]

Computed Molar Refractivity

48.34 cms3

Computed Polar Surface Area

29.1 A?[3]

Synthesis of n-Butylpentanamide
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The most common method for synthesizing n-Butylpentanamide is through the amidation of
pentanoic acid with n-butylamine. This reaction can be facilitated by a coupling agent or by
heating the reactants to drive off water.

General Synthesis Workflow

The synthesis of n-Butylpentanamide from pentanoic acid and n-butylamine is a direct
amidation reaction. The general workflow is depicted below.

Synthesis Workflow for n-Butylpentanamide

Pentanoic Acid n-Butylamine

Reaction Vessel
(with solvent and optional coupling agent)

Heating
(to drive off water)

Crude n-Butylpentanamide

i

Purification
(e.g., Distillation or Chromatography)

Pure n-Butylpentanamide
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A generalized workflow for the synthesis of n-Butylpentanamide.

Experimental Protocol: Synthesis of n-
Butylpentanamide

This protocol describes a laboratory-scale synthesis of n-Butylpentanamide from pentanoic
acid and n-butylamine.

Materials:

e Pentanoic acid

e n-Butylamine

» Toluene (or another suitable azeotroping solvent)
o Dean-Stark apparatus

e Round-bottom flask

e Heating mantle

o Condenser

o Magnetic stirrer and stir bar

e Separatory funnel

e Sodium bicarbonate (saturated aqueous solution)
e Brine (saturated aqueous sodium chloride solution)
¢ Anhydrous magnesium sulfate or sodium sulfate
» Rotary evaporator

« Distillation apparatus or flash chromatography system
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Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a Dean-Stark
apparatus fitted with a condenser, combine equimolar amounts of pentanoic acid and n-
butylamine in toluene.

o Reaction: Heat the mixture to reflux. Water will be formed as a byproduct and will be
collected in the Dean-Stark trap. Continue the reaction until no more water is collected.

o Work-up:
o Allow the reaction mixture to cool to room temperature.

o Transfer the mixture to a separatory funnel and wash sequentially with a saturated
aqueous solution of sodium bicarbonate, water, and brine.

o Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

o Filter the drying agent and concentrate the filtrate using a rotary evaporator to remove the
toluene.

 Purification: The crude n-Butylpentanamide can be purified by vacuum distillation or flash
column chromatography on silica gel to yield the pure product.

Characterization: The identity and purity of the synthesized n-Butylpentanamide can be
confirmed using technigues such as Nuclear Magnetic Resonance (NMR) spectroscopy,
Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

Application in Thorium Extraction

n-Butylpentanamide, as a member of the N,N-dialkyl amide class of compounds, has been
investigated as an extractant for actinides in the reprocessing of spent nuclear fuel.[4] Its
primary application in this field is the solvent extraction of thorium from nitric acid media.[4]
N,N-dialkyl amides are considered advantageous alternatives to tributyl phosphate (TBP) due
to the innocuous nature of their degradation products and the potential for complete
incineration, which minimizes secondary waste volumes.[4]
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Mechanism of Thorium Extraction

The extraction of thorium from an acidic aqueous phase into an organic phase containing n-
Butylpentanamide involves the formation of a neutral complex. The amide's carbonyl oxygen
atom acts as a Lewis base, coordinating to the thorium cation. The general mechanism is
believed to involve the solvation of the thorium nitrate salt by the amide molecules.

The stoichiometry of the extracted thorium-amide complex can vary depending on the
conditions, such as the concentration of nitric acid.

Thorium Extraction Workflow

The following diagram illustrates a typical workflow for the solvent extraction of thorium using n-
Butylpentanamide.
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Thorium Extraction Workflow using n-Butylpentanamide

Aqueous Phase Organic Phase
(Thorium in Nitric Acid) (n-Butylpentanamide in a diluent)

Extraction
(Vigorous Mixing)

Phase Separation

Thorium-Loaded Organic Phase . Strlpplng Solut|on.
(e.g., dilute acid or complexing agent)

Stripping
(Back-extraction)

Stripped Organic Phase
(for recycle)

Aqueous Thorium Product

Click to download full resolution via product page

A simplified workflow for the solvent extraction of thorium.

Experimental Protocol: Solvent Extraction of Thorium

This protocol provides a general procedure for a laboratory-scale solvent extraction of thorium
using n-Butylpentanamide. Note: This experiment should only be performed in a laboratory
equipped to handle radioactive materials and by personnel with appropriate training.
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Materials:

e A stock solution of thorium nitrate in nitric acid of a known concentration.
e n-Butylpentanamide.

e An organic diluent (e.g., dodecane, kerosene).

e A stripping agent (e.g., dilute nitric acid, oxalic acid solution).

o Centrifuge tubes or separatory funnels.

e Mechanical shaker or vortex mixer.

e Analytical instrumentation for thorium concentration determination (e.g., ICP-MS,
spectrophotometer).

Procedure:

e Preparation of the Organic Phase: Prepare a solution of n-Butylpentanamide in the chosen
organic diluent at the desired concentration.

o Extraction:

o In a centrifuge tube or separatory funnel, combine equal volumes of the aqueous thorium
solution and the organic phase.

o Agitate the mixture vigorously for a sufficient time to reach equilibrium (e.g., 30 minutes).

o Separate the two phases by centrifugation or by allowing them to settle in the separatory
funnel.

e Analysis of Extraction Efficiency:

o

Take an aliquot from the aqueous phase before and after extraction.

[e]

Determine the concentration of thorium in both aliquots.

o

Calculate the distribution ratio (D) and the extraction efficiency (E%).
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 Stripping (Back-extraction):

o Take the thorium-loaded organic phase and contact it with a fresh aqueous stripping
solution.

o Agitate the mixture to transfer the thorium back into the aqueous phase.
o Separate the phases.
e Analysis of Stripping Efficiency:

o Determine the thorium concentration in the stripping solution to calculate the stripping
efficiency.

Biological Activity

A thorough review of the current scientific literature reveals a lack of specific research on the
biological activity of n-Butylpentanamide. While the amide functional group is a common motif
in many biologically active molecules, no studies to date have reported on the specific
interactions of n-Butylpentanamide with biological systems. Therefore, its potential
pharmacological or toxicological profile remains uncharacterized. Future research in this area
would be necessary to elucidate any potential biological effects.

Safety Information

For detailed safety information, it is essential to consult the Safety Data Sheet (SDS) provided
by the supplier. General safety precautions for handling n-Butylpentanamide should include:

e Working in a well-ventilated area.

o Wearing appropriate personal protective equipment (PPE), including gloves, safety glasses,
and a lab coat.

» Avoiding inhalation, ingestion, and skin contact.

Conclusion
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n-Butylpentanamide is a well-defined chemical entity with established physical and chemical
properties. Its synthesis is straightforward, and it has a notable application in the field of
nuclear chemistry as an extractant for thorium. This technical guide has provided a
consolidated resource for researchers, summarizing the available data and presenting it in an
accessible format with detailed experimental protocols and visual workflows. The absence of
data on its biological activity highlights a potential area for future investigation. This document
serves as a foundational reference for professionals working with or considering the use of n-
Butylpentanamide in their research and development activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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